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Compound of Interest

Compound Name: 5-Methoxy-1-tetralone

Cat. No.: B1585004 Get Quote

This technical guide provides an in-depth overview of the core physical properties of 5-
Methoxy-1-tetralone, a key intermediate in the synthesis of various pharmaceuticals and

agrochemicals.[1] The information is tailored for researchers, scientists, and professionals in

the field of drug development.

Core Physical and Chemical Properties
5-Methoxy-1-tetralone is a colorless to off-white or light yellow crystalline solid with a strong

aromatic odor.[1][2] Its chemical structure and key identifiers are fundamental for its application

in organic synthesis.
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Property Value Source(s)

Molecular Formula C₁₁H₁₂O₂ [3][4][5][6][7][8]

Molecular Weight 176.21 g/mol [4][5]

CAS Registry Number 33892-75-0 [3][4][5][7][8]

Melting Point 87-91 °C (lit.) [1][2][3]

Boiling Point 160-162 °C at 7 mmHg (lit.) [1][2][3]

Density 1.074 ± 0.06 g/cm³ (Predicted) [2]

Appearance Off-white to light yellow solid [2]

Solubility

Soluble in Methanol.[9]

Information regarding its

solubility in other common

laboratory solvents is not

extensively documented in the

provided search results.

Storage
Sealed in dry, Room

Temperature
[2]

Experimental Protocols for Property Determination
While specific experimental documentation for 5-Methoxy-1-tetralone is not detailed in the

provided literature, the following are standard methodologies for determining the key physical

properties listed above.

Melting Point Determination
The melting point of a solid compound like 5-Methoxy-1-tetralone is typically determined using

a melting point apparatus.

Methodology:

A small, dry sample of the crystalline solid is finely powdered and packed into a capillary

tube to a height of 2-3 mm.
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The capillary tube is placed in the heating block of a melting point apparatus.

The sample is heated at a steady rate, typically 1-2 °C per minute, to ensure thermal

equilibrium.

The temperature at which the first drop of liquid appears (the onset of melting) and the

temperature at which the entire sample becomes a clear liquid (the completion of melting)

are recorded. The range between these two temperatures is reported as the melting point.

Boiling Point Determination at Reduced Pressure
The boiling point of 5-Methoxy-1-tetralone is reported at a reduced pressure (7 mmHg), a

common practice for compounds that may decompose at their atmospheric boiling point.

Methodology:

A small amount of the liquid sample is placed in a distillation flask connected to a vacuum

source and a manometer to monitor the pressure.

A capillary tube, sealed at one end, is placed open-end-down into the liquid.

The apparatus is slowly heated while the pressure is maintained at the desired level (e.g., 7

mmHg).

As the liquid heats, a steady stream of bubbles will emerge from the capillary tube.

The heat is then slightly reduced, and the temperature at which the stream of bubbles

ceases and the liquid just begins to enter the capillary tube is recorded as the boiling point at

that pressure.

Density Measurement
The density of a solid can be determined using various techniques. For a crystalline solid like

5-Methoxy-1-tetralone, a gas pycnometer offers high accuracy.

Methodology (Gas Pycnometry):

The mass of the solid sample is accurately measured using an analytical balance.
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The sample is placed in a chamber of a known volume within the gas pycnometer.

An inert gas, typically helium, is introduced into the chamber and then expanded into a

second chamber of known volume.

The pressure change resulting from this expansion is measured.

By applying the ideal gas law, the volume of the solid sample can be accurately calculated.

The density is then calculated by dividing the mass of the sample by its measured volume.

Synthetic Workflow Overview
5-Methoxy-1-tetralone serves as a crucial intermediate in various synthetic pathways. The

following diagram illustrates a generalized workflow for its synthesis, which often involves

intramolecular acylation reactions.
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Generalized Synthesis Workflow for 5-Methoxy-1-tetralone

Starting Materials

Reaction Step

Work-up and Purification

Final Product

Substituted Phenylbutyric Acid
(e.g., p-methoxy-γ-phenylbutyric acid)

Intramolecular Acylation
(e.g., using a strong acid like FSO3H)

Reagents

Reaction Quenching,
Extraction, and Washing

Reaction Mixture

Purification
(e.g., Flash Column Chromatography)

Crude Product

5-Methoxy-1-tetralone

Purified Product

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 5-Methoxy-1-tetralone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

